Cas no 1335657-36-7 ((2R)-1-(2-chloro-4-methylphenyl)propan-2-amine)

• Product Name: (2R)-1-(2-chloro-4-methylphenyl)propan-2-amine
• CAS No: 1335657-36-7
• MF: C₁₀H₁₄ClN
• MW: 183.677861690521
• CID: 5969507
• PubChem ID: 131145895
• Update Time: 2025-05-21

(2R)-1-(2-chloro-4-methylphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(2-chloro-4-methylphenyl)propan-2-amine
• EN300-1967327
• 1335657-36-7

• Inchi： 1S/C10H14ClN/c1-7-3-4-9(6-8(2)12)10(11)5-7/h3-5,8H,6,12H2,1-2H3/t8-/m1/s1
• InChI Key： XPXBSPSFLGSTCI-MRVPVSSYSA-N
• SMILES： ClC1C=C(C)C=CC=1C[C@@H](C)N

Computed Properties

• Exact Mass: 183.0814771g/mol
• Monoisotopic Mass: 183.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on (2R)-1-(2-chloro-4-methylphenyl)propan-2-amine

Comprehensive Overview of (2R)-1-(2-chloro-4-methylphenyl)propan-2-amine (CAS No. 1335657-36-7)

The compound (2R)-1-(2-chloro-4-methylphenyl)propan-2-amine (CAS No. 1335657-36-7) is a chiral amine derivative with significant potential in pharmaceutical and chemical research. Its unique structural features, including the 2-chloro-4-methylphenyl group and the (2R)-propan-2-amine moiety, make it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries such as "What is the synthesis route for (2R)-1-(2-chloro-4-methylphenyl)propan-2-amine?" and "How does chirality affect its biological activity?"

In recent years, the demand for chiral amines like (2R)-1-(2-chloro-4-methylphenyl)propan-2-amine has surged due to their role in asymmetric synthesis and drug development. Researchers often search for "chiral amine applications in medicine" or "CAS 1335657-36-7 suppliers," reflecting the compound's growing importance. Its 2-chloro-4-methylphenyl group contributes to its lipophilicity, which can enhance membrane permeability—a critical factor in drug design. Additionally, the (2R)-configuration is pivotal for stereoselective interactions with biological targets, a topic frequently explored in forums discussing "enantiomer-specific drug effects."

The synthesis of (2R)-1-(2-chloro-4-methylphenyl)propan-2-amine typically involves asymmetric reduction or resolution techniques, as highlighted in queries like "How to prepare (2R)-1-(2-chloro-4-methylphenyl)propan-2-amine enantioselectively?" Modern catalytic methods, such as enzymatic or transition-metal-catalyzed reactions, are often employed to achieve high enantiomeric purity. This aligns with the broader trend toward sustainable chemistry, where users frequently search for "green synthesis of chiral amines." The compound's CAS No. 1335657-36-7 serves as a unique identifier in regulatory and procurement contexts, underscoring its standardized use across industries.

Beyond its synthetic utility, (2R)-1-(2-chloro-4-methylphenyl)propan-2-amine is studied for its potential pharmacological properties. Questions like "Does (2R)-1-(2-chloro-4-methylphenyl)propan-2-amine have CNS activity?" reflect user curiosity about its bioactivity. While detailed clinical data may be limited, its structural analogs are known to interact with neurotransmitter systems, making it a candidate for neuropharmacology research. The 2-chloro-4-methylphenyl moiety, in particular, is associated with modulating receptor binding affinity, a topic often discussed in "structure-activity relationship (SAR) studies."

From an industrial perspective, the compound's stability and scalability are frequently addressed in searches like "Is (2R)-1-(2-chloro-4-methylphenyl)propan-2-amine stable under ambient conditions?" Proper storage in inert atmospheres and protection from light are recommended to maintain its integrity. Furthermore, its CAS No. 1335657-36-7 is essential for regulatory compliance, particularly in regions with stringent chemical reporting requirements. This aligns with the increasing focus on "chemical safety and regulatory compliance" in global markets.

In conclusion, (2R)-1-(2-chloro-4-methylphenyl)propan-2-amine (CAS No. 1335657-36-7) represents a versatile chiral building block with broad applications in drug discovery and material science. Its (2R)-configuration and 2-chloro-4-methylphenyl group offer unique opportunities for stereoselective synthesis and bioactivity modulation. By addressing trending queries such as "chiral amine synthesis techniques" and "pharmaceutical uses of CAS 1335657-36-7," this overview aims to bridge the gap between academic research and industrial demand, ensuring its relevance in evolving scientific landscapes.